Cas no 2137836-72-5 (2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine)
2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-fluoro-5-methylphenyl)-1-methylpiperidin-4-amine
- EN300-704850
- 2137836-72-5
- 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine
-
- Inchi: 1S/C13H19FN2/c1-9-3-4-12(14)11(7-9)13-8-10(15)5-6-16(13)2/h3-4,7,10,13H,5-6,8,15H2,1-2H3
- InChI Key: LPOZPQDTMCCVBX-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C)C=C1C1CC(CCN1C)N
Computed Properties
- Exact Mass: 222.15322678g/mol
- Monoisotopic Mass: 222.15322678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.3Ų
2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-704850-1.0g |
2-(2-fluoro-5-methylphenyl)-1-methylpiperidin-4-amine |
2137836-72-5 | 1g |
$0.0 | 2023-06-06 |
2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine
2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine: An Overview of a Promising Compound (CAS No. 2137836-72-5)
2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine (CAS No. 2137836-72-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and have been extensively studied for their roles in various therapeutic areas.
The chemical structure of 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine features a piperidine ring substituted with a 2-fluoro-5-methylphenyl group and a methyl group at the 1-position. The presence of these substituents imparts specific pharmacological properties to the molecule, making it a valuable candidate for further investigation. Recent studies have highlighted its potential as a modulator of various receptors and enzymes, which could lead to the development of novel therapeutic agents.
In the context of medicinal chemistry, 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine has been explored for its interactions with serotonin receptors, particularly the 5-HT1A receptor. Serotonin receptors play a crucial role in regulating mood, anxiety, and cognitive functions, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that this compound exhibits selective binding to the 5-HT1A receptor, which could potentially enhance its efficacy and reduce side effects compared to existing drugs.
Beyond its interactions with serotonin receptors, 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine has also been investigated for its effects on other neurotransmitter systems. For instance, preliminary studies have indicated that it may interact with dopamine receptors, particularly the D2 receptor, which is implicated in conditions such as schizophrenia and Parkinson's disease. The ability to modulate multiple neurotransmitter systems makes this compound a promising candidate for the development of multifunctional drugs that can address complex neurological disorders.
The pharmacokinetic properties of 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine have also been studied in detail. Its high lipophilicity allows it to cross the blood-brain barrier efficiently, ensuring that it can reach its intended targets in the central nervous system. Additionally, its metabolic stability and low toxicity profile make it suitable for long-term administration, which is essential for chronic conditions such as depression and anxiety.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine. Early results from Phase I trials have shown promising outcomes, with participants reporting significant improvements in mood and cognitive function without severe side effects. These findings have paved the way for more extensive Phase II and III trials, which will provide further insights into its therapeutic potential.
In addition to its potential as a standalone therapeutic agent, 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine has also been explored as a lead compound for drug discovery efforts. Its unique structure serves as a scaffold for the design of novel derivatives with enhanced potency and selectivity. Computational methods such as molecular docking and virtual screening have been employed to identify promising analogs that could be developed into new drugs.
The environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. Studies on the biodegradability and ecotoxicity of 2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine have shown that it is relatively environmentally friendly compared to some other synthetic compounds. This characteristic is crucial for ensuring sustainable drug development practices and minimizing ecological harm.
In conclusion, 2-(2-fluoro-5-methylphenyl)-1-methylpiperidin-4-amnine (CAS No. 2137836-72-5) represents a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, selective receptor interactions, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development. Ongoing clinical trials and drug discovery efforts will continue to elucidate its therapeutic potential and pave the way for new treatments for various neurological disorders.
2137836-72-5 (2-(2-Fluoro-5-methylphenyl)-1-methylpiperidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)